1'-[3-(methylthio)propyl]-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide

• IUPAC Name: 1-[1-(3-methylsulfanylpropyl)piperidin-4-yl]-N-(pyridin-3-ylmethyl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H34N4OS/c1-27-15-3-10-24-11-7-20(8-12-24)25-13-5-19(6-14-25)21(26)23-17-18-4-2-9-22-16-18/h2,4,9,16,19-20H,3,5-8,10-15,17H2,1H3,(H,23,26)
• InChI Key: DLLMZVTUVYRSGA-UHFFFAOYSA-N
• Canonical SMILES: CSCCCN1CCC(CC1)N2CCC(CC2)C(=O)NCC3=CN=CC=C3
• Molecular Formula: C21H34N4OS
• Molecular Weight: 390.6 g/mol

Description

1'-[3-(methylthio)propyl]-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide, also known as MPBP, is a compound that has been studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a promising tool for investigating various biological processes.

Mechanism of Action

The exact mechanism of action of 1'-[3-(methylthio)propyl]-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide is not fully understood, but it is thought to act as a dopamine receptor agonist and a serotonin transporter inhibitor. This compound has been shown to increase dopamine and serotonin levels in the brain, which may contribute to its effects on behavior and physiology.
Biochemical and Physiological Effects:
1'-[3-(methylthio)propyl]-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide has been shown to have a variety of biochemical and physiological effects, including the modulation of neurotransmitter levels and the regulation of gene expression. This compound has also been shown to have effects on behavior, including alterations in locomotor activity and anxiety levels.

Advantages and Limitations for Lab Experiments

One advantage of using 1'-[3-(methylthio)propyl]-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide in lab experiments is its specificity for certain biological targets, which can allow researchers to investigate specific pathways and processes. However, one limitation of using this compound is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are many potential future directions for research on 1'-[3-(methylthio)propyl]-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide. One area of interest is the development of more selective compounds that target specific biological pathways. Additionally, further research is needed to fully understand the mechanism of action of 1'-[3-(methylthio)propyl]-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide and its effects on behavior and physiology. Finally, there is potential for the use of 1'-[3-(methylthio)propyl]-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide in drug discovery and the development of new treatments for neurological and psychiatric disorders.

Synthesis Methods

1'-[3-(methylthio)propyl]-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide can be synthesized using a variety of methods, including solid-phase synthesis and solution-phase synthesis. One common method involves the reaction of 1-(3-pyridylmethyl)-4-piperidone with 1-bromo-3-(methylthio)propane, followed by the addition of an amine to form the final product.

Scientific Research Applications

1'-[3-(methylthio)propyl]-N-(3-pyridinylmethyl)-1,4'-bipiperidine-4-carboxamide has been studied for its potential use in a variety of scientific research applications, including neuroscience, pharmacology, and drug discovery. This compound has been shown to interact with a number of different biological targets, including dopamine receptors and serotonin transporters.